Cas no 1005302-76-0 (N-(3-chlorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide)

• Product name: N-(3-chlorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide
• CAS No: 1005302-76-0
• MF: C₁₉H₁₃ClN₄O₃S
• MW: 412.849521398544
• CID: 5971961
• PubChem ID: 18565291

N-(3-chlorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide
• Imidazo[2,1-b]thiazole-2-carboxamide, N-(3-chlorophenyl)-3-methyl-6-(3-nitrophenyl)-
• N-(3-chlorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b]thiazole-2-carboxamide
• 1005302-76-0
• F2063-0283
• n(3chlorophenyl)3methyl6(3nitrophenyl)imidazo[2,1b][1,3]thiazole2carboxamide
• AKOS002048606

• Inchi： 1S/C19H13ClN4O3S/c1-11-17(18(25)21-14-6-3-5-13(20)9-14)28-19-22-16(10-23(11)19)12-4-2-7-15(8-12)24(26)27/h2-10H,1H3,(H,21,25)
• InChI Key： DBMBGCFKCGBFSU-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=CC=CC(Cl)=C2)=O)=C(C)N2C=C(C3=CC=CC([N+]([O-])=O)=C3)N=C12

Computed Properties

• Exact Mass: 412.0396892g/mol
• Monoisotopic Mass: 412.0396892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• pka: 12.33±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chlorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide

N-(3-chlorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide: A Comprehensive Overview

N-(3-chlorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide, commonly referred to by its CAS number 1005302-76-0, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of imidazothiazoles, which are known for their unique structural properties and versatile applications. The molecule features a fused imidazo[2,1-b][1,3]thiazole ring system, substituted with a 3-chlorophenyl group at the N-position and a 3-nitrophenyl group at the 6-position of the ring. Additionally, a methyl group is attached to the 3-position of the thiazole ring, further enhancing its structural complexity and functional diversity.

The synthesis of N-(3-chlorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide involves a series of carefully designed multi-step reactions. Typically, the process begins with the preparation of the imidazo[2,1-b][1,3]thiazole core through cyclization reactions involving appropriate thioamide precursors. Subsequent substitution reactions are employed to introduce the desired substituents at specific positions on the ring system. The final step involves amide bond formation to attach the carboxamide group at the 2-position of the thiazole ring. This compound has been synthesized using both traditional organic synthesis techniques and modern catalytic methods that enhance reaction efficiency and selectivity.

Recent studies have highlighted the potential applications of N-(3-chlorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide in drug discovery and materials science. In pharmacology, this compound has shown promise as a lead molecule for developing novel therapeutic agents targeting various disease states. For instance, research published in 2024 demonstrated its potential as an inhibitor of key enzymes involved in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with specific protein targets makes it an attractive candidate for further preclinical studies.

In materials science, N-(3-chlorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide has been investigated for its electronic properties and suitability as a component in advanced materials such as organic semiconductors and optoelectronic devices. Researchers have reported that this compound exhibits excellent charge transport properties due to its conjugated π-system and functional substituents. These findings suggest that it could be used in next-generation organic photovoltaic cells or light-emitting diodes (OLEDs), contributing to more efficient energy conversion technologies.

The structural versatility of N-(3-chlorophenyl)-3-methyl-6-(